2-(2,4-Difluorophenyl)dihydro-2H-pyran-4(3H)-one

• IUPAC Name: 2-(2,4-difluorophenyl)oxan-4-one
• InChI: InChI=1S/C11H10F2O2/c12-7-1-2-9(10(13)5-7)11-6-8(14)3-4-15-11/h1-2,5,11H,3-4,6H2
• InChI Key: TWIOXRCEUZACFG-UHFFFAOYSA-N
• Canonical SMILES: C1COC(CC1=O)C2=C(C=C(C=C2)F)F
• Molecular Formula: C11H10F2O2
• Molecular Weight: 212.19 g/mol

Description

2-(2,4-Difluorophenyl)dihydro-2H-pyran-4(3H)-one, commonly referred to as 2,4-DFPP, is a synthetic compound that has been used for a variety of scientific research applications. It is a colorless and odorless crystalline solid with a melting point of 198°C. 2,4-DFPP is a relatively new compound, having been first synthesized in the early 2000s. It has since been studied for its potential applications in a range of fields, including biochemistry, pharmacology, and toxicology.

Scientific Research Applications

Structural Properties and Crystallography

• The structural analysis of similar compounds, such as 9-(2,4-Difluorophenyl)-3,3,6,6-tetramethyl-3,4,5,6,7,9-hexahydro-2H-xanthene-1,8-dione, reveals significant conformational details. The central pyran ring adopts a flat-boat conformation, and the molecule forms inversion dimers with an R 2 2(8) ring motif in the crystal structure. This implies potential applications in studying molecular conformations and designing compounds with specific crystal packing characteristics (Begum et al., 2014).

Computational Chemistry and Reaction Mechanisms

• Computational studies on reactions involving fluorine-containing 2,4-dialkoxy-3,4-dihydro-2H-pyrans with aromatic compounds demonstrate the significance of reaction conditions and catalysts in yielding different products. Such studies are crucial for understanding reaction mechanisms and designing synthetic routes for target compounds (Ota et al., 2012).

Synthetic Chemistry and Crystal Structures

• The synthesis and crystal structure analysis of compounds with a 2H-pyran core structure provide insights into molecular geometry, conformation, and intermolecular interactions. This is fundamental for designing compounds with desired physical and chemical properties for various applications (Wang et al., 2004).

Chemical Sensing and Anion Binding

• Derivatives of 2H-pyran compounds have been studied for selective colorimetric sensing of anions. Such compounds, due to their structural features, can act as sensors with visible color change in response to specific ions, indicating potential applications in environmental monitoring and chemical analysis (Ahmad et al., 2012).

Synthesis and Chemical Properties

• Research into the synthesis and chemical properties of 3-acylamino-6-polyfluoroalkyl-2H-pyran2-ones reveals their utility as precursors in organic synthesis. Understanding the reactivity of such compounds with various nucleophiles is fundamental for the development of novel synthetic methodologies (Gerus et al., 2005).